Cas no 1600448-01-8 ((1-(3,5-dichlorobenzyl)pyrrolidin-3-yl)methanol)

• Product Name: (1-(3,5-dichlorobenzyl)pyrrolidin-3-yl)methanol
• CAS No: 1600448-01-8
• MF: C₁₂H₁₅Cl₂NO
• MW: 260.159601449966
• CID: 5578988
• Update Time: 2025-06-14

(1-(3,5-dichlorobenzyl)pyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 1-[(3,5-dichlorophenyl)methyl]-
• (1-(3,5-Dichlorobenzyl)pyrrolidin-3-yl)methanol
• (1-(3,5-dichlorobenzyl)pyrrolidin-3-yl)methanol

• Inchi： 1S/C12H15Cl2NO/c13-11-3-10(4-12(14)5-11)7-15-2-1-9(6-15)8-16/h3-5,9,16H,1-2,6-8H2
• InChI Key： RQRLTCAHFWWBEP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(Cl)=CC(Cl)=C2)CCC(CO)C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 333.8±32.0 °C at 760 mmHg
• Flash Point: 155.7±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• pka: 14.93±0.10(Predicted)

(1-(3,5-dichlorobenzyl)pyrrolidin-3-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-(3,5-dichlorobenzyl)pyrrolidin-3-yl)methanol

Comprehensive Overview of (1-(3,5-dichlorobenzyl)pyrrolidin-3-yl)methanol (CAS No. 1600448-01-8)

(1-(3,5-dichlorobenzyl)pyrrolidin-3-yl)methanol is a specialized organic compound with the CAS number 1600448-01-8, which has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of pyrrolidine derivatives, which are widely explored for their potential applications in drug discovery and material science. The presence of a 3,5-dichlorobenzyl moiety and a hydroxymethyl group on the pyrrolidine ring makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in CAS 1600448-01-8 due to its potential as a building block for neuroactive agents or antimicrobial compounds. Its structural features align with trends in fragment-based drug design (FBDD), a hot topic in modern medicinal chemistry. Users searching for "pyrrolidine derivatives in drug discovery" or "3,5-dichlorobenzyl applications" will find this compound highly relevant.

The synthesis of (1-(3,5-dichlorobenzyl)pyrrolidin-3-yl)methanol typically involves multi-step organic reactions, including N-alkylation and reduction processes. Its chiral center at the pyrrolidine ring’s 3-position opens avenues for stereoselective synthesis, a critical aspect in creating enantiomerically pure pharmaceuticals. This aligns with frequent search queries like "chiral pyrrolidine synthesis" or "asymmetric reduction methods." The compound’s logP and hydrogen bonding capacity also make it a subject of interest in computational chemistry studies.

From an industrial perspective, CAS 1600448-01-8 is often discussed in contexts such as high-throughput screening (HTS) libraries and lead optimization. Its molecular weight (260.15 g/mol) and moderate polarity make it suitable for bioavailability studies, a recurring theme in forums and publications. Additionally, its thermal stability and solubility profile are frequently analyzed for formulation development, addressing common user questions like "improving drug solubility" or "excipient compatibility."

Environmental and regulatory considerations for (1-(3,5-dichlorobenzyl)pyrrolidin-3-yl)methanol are also noteworthy. While not classified as hazardous, its dichlorophenyl group necessitates careful handling under green chemistry principles. This resonates with trending searches on "sustainable synthetic routes" and "benign by design" methodologies. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed for quality control, reflecting the compound’s importance in QC/QA protocols.

In summary, 1600448-01-8 represents a compelling case study in medicinal chemistry and process optimization. Its dual functionality as a hydrogen bond donor/acceptor and lipophilic fragment positions it as a valuable asset for researchers tackling challenges in drug delivery and targeted therapy. As the scientific community continues to explore structure-activity relationships (SAR), this compound’s relevance in answering queries like "scaffold hopping strategies" or "privileged structures in pharmacology" is expected to grow.